(S)-3-Benzyloxycarbonyl-4-(3-oxobutyl)-5-oxazilidinone

• Molecular Formula: C15H17NO5
• Molecular Weight: 291.30 g/mol
• IUPAC Name: benzyl 5-oxo-4-(3-oxobutyl)-1,3-oxazolidine-3-carboxylate
• InChI: InChI=1S/C15H17NO5/c1-11(17)7-8-13-14(18)21-10-16(13)15(19)20-9-12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3
• InChI Key: RPKGMGRUAUKSLB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCC1C(=O)OCN1C(=O)OCC2=CC=CC=C2

Description

(S)-3-Benzyloxycarbonyl-4-(3-oxobutyl)-5-oxazilidinone is a complex organic compound with a unique structure that includes an oxazolidine ring, a benzyl group, and keto functionalities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-3-Benzyloxycarbonyl-4-(3-oxobutyl)-5-oxazilidinone typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of benzylamine with a keto acid derivative, followed by cyclization to form the oxazolidine ring. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This can include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

(S)-3-Benzyloxycarbonyl-4-(3-oxobutyl)-5-oxazilidinone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert keto groups to alcohols or other reduced forms.

Substitution: The benzyl group can be substituted with other functional groups to create derivatives with different properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or aldehydes, while reduction can produce alcohols. Substitution reactions can result in a wide range of derivatives with different functional groups .

Scientific Research Applications

(S)-3-Benzyloxycarbonyl-4-(3-oxobutyl)-5-oxazilidinone has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in studies of enzyme interactions and as a probe for investigating biological pathways.

Industry: It can be used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of (S)-3-Benzyloxycarbonyl-4-(3-oxobutyl)-5-oxazilidinone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets and modulate their activity, leading to various biological effects. The pathways involved can include inhibition or activation of enzymatic reactions, modulation of signal transduction pathways, and interactions with cellular components .

Comparison with Similar Compounds

Similar Compounds

Isoxazoles: These compounds share a similar heterocyclic structure and are used in various chemical and biological applications.

Imidazoles: Another class of heterocyclic compounds with broad applications in medicine and industry.

Indoles: Known for their biological activity and use in drug development.

Uniqueness

(S)-3-Benzyloxycarbonyl-4-(3-oxobutyl)-5-oxazilidinone is unique due to its specific combination of functional groups and structural features. This uniqueness allows it to interact with molecular targets in ways that similar compounds may not, providing distinct advantages in certain applications .